Acetone-2-13C

• CAS: 3881-06-9

Core Science & Biosynthesis

Synthesis Pathways and Applications of 13C-Labeled Acetone Derivatives: A Technical Whitepaper

Introduction and Mechanistic Significance

The synthesis of 13C-labeled acetone isotopologues—specifically [2-13C]acetone, [1,3-13C2]acetone, and [1,2,3-13C3]acetone—is a foundational pillar in modern isotopic labeling. As a highly versatile C3 building block, 13C-acetone is indispensable for constructing specific labeling patterns, such as alternating 12C–13C–12C ring sequences in aromatic side chains for advanced NMR studies of proteins ()[1]. Furthermore, its formation and reactivity are critical in tracking metabolic pathways and modeling prebiotic energy conversions ()[2].

When designing a synthetic route for 13C-labeled derivatives, the primary directive is maximizing Isotopic Atom Economy . Because 13C precursors (like 13C-acetic acid or 13C-methyl iodide) are cost-prohibitive, synthetic pathways must be chosen based on their ability to conserve the labeled carbon without losing it to waste byproducts.

Core Synthesis Pathways: Causality in Route Selection

The selection of a synthesis pathway for 13C-acetone is entirely dictated by the desired position of the isotopic label. There are two primary methodologies: Barium Acetate Pyrolysis (bulk/symmetric) and the Weinreb Amide Organometallic Route (precision/asymmetric).

Pathway A: Barium Acetate Pyrolysis

This classical method involves the destructive distillation of barium acetate at 400–450 °C. Mechanistically, two equivalents of acetate fuse to form one equivalent of acetone and one equivalent of barium carbonate (BaCO3).

• Expertise Insight: This route is optimal for synthesizing [1,3-13C2]acetone . By utilizing Ba(13CH3-12COO)2, the labeled methyl groups are 100% conserved in the resulting ketone, while the unlabeled carboxyl carbons are expelled as Ba12CO3 waste. However, if this method is used for [2-13C]acetone using Ba(12CH3-13COO)2, 50% of the valuable 13C label is lost to the Ba13CO3 waste stream.

Pathway B: The Weinreb Amide Route

To achieve 100% isotopic atom economy for [2-13C]acetone , the Weinreb amide route is strictly preferred. Direct addition of Grignard reagents to acyl chlorides is notoriously difficult to arrest at the ketone stage, typically over-proceeding to the tertiary alcohol.

• Expertise Insight: By converting [1-13C]acetyl chloride to a Weinreb amide (N-methoxy-N-methylacetamide), the subsequent addition of methylmagnesium bromide forms a stable, five-membered cyclic chelate intermediate. This tetrahedral intermediate resists further nucleophilic attack and only collapses to the desired ketone upon acidic aqueous workup.

Fig 1. Mechanistic divergence in 13C-acetone synthesis optimizing for isotopic atom economy.

Quantitative Comparison of Synthesis Routes

Target Isotopologue	Primary Precursor	Synthetic Pathway	13C Atom Economy	Typical Yield
[1,3-13C2]Acetone	[2-13C]Acetic Acid	Barium Pyrolysis	100%	85–90%
[2-13C]Acetone	[1-13C]Acetyl Chloride	Weinreb Amide	100%	75–82%
[1,2,3-13C3]Acetone	[1,2-13C2]Acetic Acid	Barium Pyrolysis	75% (1 of 4 atoms lost)	80–85%

Downstream Derivatization Network

Once synthesized, 13C-acetone serves as a central hub for generating high-value labeled derivatives used in drug development, polymer science, and complex ligand synthesis. Strict temperature control is required during these derivatizations to prevent isotopic scrambling, ensuring the integrity of the label for downstream mechanistic studies ()[3].

• 13C-Isopropanol: Synthesized via chemoselective reduction using NaBH4. This avoids high-pressure H2 hydrogenation, which risks volatile loss of the labeled acetone.

• 13C-Methyl Methacrylate (MMA): Synthesized via the acetone cyanohydrin route. Reacting 13C-acetone with HCN followed by acid-catalyzed esterification yields labeled MMA, a critical monomer for tracking polymer degradation.

• 13C-Acetylacetone: Synthesized via Claisen condensation with ethyl acetate and sodium ethoxide, yielding a bidentate ligand essential for tracing organometallic catalyst behavior.

Fig 2. Downstream synthetic network of 13C-labeled acetone into high-value derivatives.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness and reproducibility, the following protocol for the synthesis of [2-13C]acetone and its subsequent reduction incorporates in-line analytical validation checkpoints.

Protocol A: Synthesis of [2-13C]Acetone via Weinreb Amide

Reagents: [1-13C]-N-methoxy-N-methylacetamide (10 mmol), Methylmagnesium bromide (3.0 M in Et2O, 11 mmol), anhydrous THF (20 mL).

• Initiation: Purge a flame-dried Schlenk flask with Argon. Add the 13C-labeled Weinreb amide and anhydrous THF. Cool the mixture to 0 °C using an ice-water bath.

• Grignard Addition: Dropwise add the methylmagnesium bromide solution over 30 minutes via a syringe pump. Maintain the temperature strictly at 0 °C to prevent premature collapse of the intermediate.

• Self-Validation Checkpoint (In-situ FTIR): Extract a 50 µL aliquot. Monitor the disappearance of the Weinreb amide C=O stretch (approx. 1660 cm⁻¹) and ensure the absence of a free ketone C=O stretch (1715 cm⁻¹). The presence of the stable tetrahedral intermediate confirms the reaction is safely arrested.

• Quench & Hydrolysis: Pour the reaction mixture into a vigorously stirred, ice-cold solution of 1 M HCl (30 mL). The acidic environment forces the collapse of the tetrahedral intermediate into [2-13C]acetone.

• Isolation: Extract the aqueous layer with pre-chilled diethyl ether (3 x 20 mL). Dry over anhydrous Na2SO4. Isolate the highly volatile [2-13C]acetone via fractional distillation using a Vigreux column (b.p. 56 °C).

• Final Validation (13C NMR): A pure product will exhibit a singular, intense singlet at δ 206.0 ppm, confirming 100% isotopic purity at the carbonyl carbon without scrambling.

Protocol B: Chemoselective Reduction to [2-13C]Isopropanol

• Reduction: Dissolve the freshly distilled [2-13C]acetone (5 mmol) in absolute ethanol (10 mL) at 0 °C. Slowly add NaBH4 (2.5 mmol, 0.5 eq) in small portions.

• Agitation: Stir the mixture for 2 hours, allowing it to gradually warm to room temperature.

• Quench: Carefully quench excess hydride with cold saturated aqueous NH4Cl (5 mL).

• Extraction: Extract with diethyl ether, dry over MgSO4, and distill to yield [2-13C]isopropanol (b.p. 82 °C).

References

• Lichtenecker, R. J. (2014). Synthesis of aromatic 13C/2H-α-ketoacid precursors to be used in selective phenylalanine and tyrosine protein labelling. Organic & Biomolecular Chemistry, 12, 7551-7560. URL:[Link]

• Pann, J., Erharter, K., Langerreiter, D., Partl, G., Müller, T., Schottenberger, H., Hummel, M., Hofer, T. S., Kreutz, C., & Fliri, L. (2022). Mechanistic Insights into the Formation of 1-Alkylidene/Arylidene-1,2,4-triazolinium Salts: A Combined NMR/Density Functional Theory Approach. The Journal of Organic Chemistry, 87(2), 1019-1031. URL:[Link]

• Authors (2022). Thioester synthesis by a designed nickel enzyme models prebiotic energy conversion. Proceedings of the National Academy of Sciences. URL:[Link]

Sources

• 1. Synthesis of aromatic 13 C/ 2 H-α-ketoacid precursors to be used in selective phenylalanine and tyrosine protein labelling - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C4OB01129E [pubs.rsc.org]
• 2. pnas.org [pnas.org]
• 3. Mechanistic Insights into the Formation of 1-Alkylidene/Arylidene-1,2,4-triazolinium Salts: A Combined NMR/Density Functional Theory Approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

In vivo magnetic resonance spectroscopy (MRS) using Acetone-2-13C

Application Note: In Vivo Magnetic Resonance Spectroscopy (MRS) Using[2-13C]Acetone

Executive Summary

The metabolic reprogramming observed in neurodegenerative diseases, prolonged fasting, and oncology has driven the need for real-time, non-invasive metabolic imaging. Ketone bodies—specifically acetoacetate, β -hydroxybutyrate, and acetone—serve as critical alternative energy substrates[1]. This application note details the use of [2-13C]acetone as a highly specific probe for in vivo 13C Magnetic Resonance Spectroscopy (MRS). By leveraging Dynamic Nuclear Polarization (DNP) or Parahydrogen-Induced Polarization (PHIP), [2-13C]acetone enables the real-time tracking of ketone body distribution, blood-brain barrier (BBB) penetration, and hepatic metabolism with unprecedented sensitivity[2].

Mechanistic Rationale & Probe Selection

Causality of Isotopic Positioning: The selection of the C2 position in acetone ( CH3​−13CO−CH3​ ) is not arbitrary. In 13C MRS, the primary mechanism of signal relaxation is the dipole-dipole interaction between the 13C nucleus and adjacent protons. Because the C2 carbonyl carbon lacks directly attached protons, its dipole-dipole relaxation is significantly attenuated. This structural feature endows [2-13C]acetone with a long longitudinal relaxation time ( T1​≈15−20 seconds at 3T), which is a fundamental prerequisite for hyperpolarized imaging[3]. A longer T1​ ensures that the hyperpolarized state survives the requisite dissolution, injection, and physiological distribution phases before signal acquisition.

Furthermore, [2-13C]acetone is a direct downstream product of the spontaneous and enzymatic decarboxylation of [1,3-13C2]acetoacetate, a well-documented probe for mitochondrial redox states[4]. Tracking the ~215 ppm resonance of [2-13C]acetone provides an indirect but highly stable readout of acetoacetate turnover and systemic ketosis.

Quantitative Probe Comparison

To contextualize the utility of[2-13C]acetone, Table 1 summarizes the physicochemical and NMR properties of common 13C ketone body and energy metabolism probes used in vivo.

Table 1: Physicochemical and NMR Properties of 13C Metabolic Probes

Tracer	Isotopic Position	Chemical Shift (ppm)	In Vivo T1​ at 3T (s)	Primary Biological Application
[2-13C]Acetone	C2 (Carbonyl)	~215.0	15 – 20	Ketone metabolism, BBB transport, Perfusion
[1,3-13C2]Acetoacetate	C1, C3	~175.0, ~205.0	15 – 25	Mitochondrial redox state, Ketogenesis
[1-13C]Pyruvate	C1 (Carboxyl)	~171.0	40 – 60	Glycolysis, PDH flux, Warburg effect
[13C]Urea	C1 (Carbonyl)	~163.0	40 – 50	Biodistribution, Tissue perfusion mapping

In Vivo Metabolic Pathway

Once in the systemic circulation, acetone is not merely a metabolic dead-end. It undergoes hepatic metabolism driven by Cytochrome P450 2E1 (CYP2E1) to form acetol, which is subsequently converted to methylglyoxal and integrated into the gluconeogenic pathway.

Figure 1: In vivo hepatic metabolic pathway of [2-13C]acetone derived from acetoacetate.

Experimental Workflow & Protocol

The following protocol outlines a self-validating system for the hyperpolarization and in vivo MRS acquisition of [2-13C]acetone in a rodent model.

Figure 2: Self-validating experimental workflow for hyperpolarized[2-13C]acetone in vivo MRS.

Phase 1: Tracer Preparation & Hyperpolarization

• Sample Formulation: Mix neat [2-13C]acetone with 15 mM OX063 trityl radical.

  • Causality: The trityl radical provides the stable unpaired electrons required to transfer thermal polarization to the 13C nuclei under microwave irradiation. Acetone's innate ability to form an amorphous glass at cryogenic temperatures eliminates the need for exogenous glassing agents, maximizing the spin density of the sample.

• Dynamic Nuclear Polarization (DNP): Load the sample into a clinical polarizer operating at 3.35 T and 1.4 K. Irradiate at ~94 GHz for 60–90 minutes until the solid-state polarization plateaus.

• Rapid Dissolution: Dissolve the polarized sample using a superheated (130°C), pressurized Tris/EDTA buffer to yield a final physiological solution (~80 mM [2-13C]acetone).

  • Self-Validation Checkpoint 1: Divert a 100 µL aliquot to a benchtop NMR spectrometer. Action: If liquid-state polarization P13C​<10% , abort the in vivo injection to prevent non-diagnostic data collection.

Phase 2: In Vivo Administration

• Animal Preparation: Anesthetize the rodent (1.5% isoflurane in O2​ ) and secure it within a dual-tuned 1H/13C volume coil inside the MRI scanner.

  • Causality: A dual-tuned coil allows for high-resolution 1H anatomical imaging and precise B0​ shimming without repositioning the subject, ensuring the 13C MRS acquisition is anatomically localized and free from line-broadening artifacts.

• Catheterization & Injection: Administer a 300–500 µL bolus of the hyperpolarized [2-13C]acetone via a tail-vein catheter over 3–5 seconds.

  • Self-Validation Checkpoint 2: Prior to injection, verify the bolus temperature is 37°C ± 2°C and pH is 7.2–7.6. Monitor the subject's respiratory rate during injection. Action: If respiratory rate drops by >20%, reduce the injection rate to prevent hemodynamic shock.

Phase 3: 13C MRS Acquisition & Analysis

• B0​ Shimming: Perform localized 1H shimming over the target organ (e.g., liver or brain).

  • Self-Validation Checkpoint 3: Measure the unsuppressed water linewidth. Action: Proceed to 13C acquisition only if linewidth ≤ 20 Hz; otherwise, re-shim to prevent spectral overlap of downstream metabolites.

• Dynamic Spectroscopy: Initiate a slice-selective 13C pulse-acquire sequence concurrently with the start of the injection. Use a low flip angle (e.g., 5°–10°) and a repetition time (TR) of 2–3 seconds.

  • Causality: Hyperpolarized magnetization is non-renewable. A low flip angle preserves the longitudinal magnetization, allowing for continuous dynamic sampling over the 2-minute T1​ decay window.

• Proton Decoupling: Apply a WALTZ-16 1H decoupling sequence during the acquisition window.

  • Causality: Although the C2 carbon lacks directly attached protons, long-range J-coupling ( 2JCH​≈6 Hz) to the adjacent methyl protons splits the 13C signal. Decoupling collapses this multiplet into a single sharp resonance at ~215 ppm, significantly boosting the Signal-to-Noise Ratio (SNR).

Table 2: Self-Validation System Checkpoints

Checkpoint	Parameter	Acceptable Threshold	Corrective Action if Failed
1. Polarization	Liquid-state P13C​	≥10%	Abort injection; check microwave frequency / radical concentration.
2. Bolus Quality	pH & Temperature	pH 7.2–7.6, 35–39°C	Adjust dissolution buffer titration; allow bolus to cool.
3. Field Homogeneity	1H Water Linewidth	≤20 Hz	Repeat localized FASTMAP shimming over the ROI.

Data Analysis & Interpretation

Post-acquisition, the dynamic 13C spectra should be phased and baseline-corrected. The area under the curve (AUC) for the[2-13C]acetone peak (~215 ppm) and its downstream metabolic products (e.g.,[2-13C]acetol) are quantified over time.

Using a multi-compartment pharmacokinetic model, researchers can extract the apparent metabolic conversion rate constants ( kPL​ ). In studies investigating the ketogenic diet or fasting, an accelerated conversion of acetoacetate to acetone, or an altered biodistribution of acetone across the BBB, serves as a quantitative biomarker for metabolic flexibility and neuroenergetic adaptation[1].

References

• Simultaneous Detection of Cerebral Metabolism of Different Substrates by in vivo 13C Isotopomer MRS. nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGxxC7jhZSHaQsOtNJdGpPmVOj0BafseeZyqu9I4uxEZvuFbcoRoj95ck5tGx8iA7cH3mjve3jArkm5o8rRl3sO-uPSPv61kT57tlGDq-ZCHDzPw_2VdMDeA0vWrxcgdIYsNumvLYC95njsH3I=]
• Imaging of glucose metabolism by 13C-MRI distinguishes pancreatic cancer subtypes in mice. nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEfBD1DpHsgyN5lOq82i3YcbmmXOGTbWBq3nKU0LCTnJZUuK19YYN5l8lNTzhQ3f3eFr8PWwAkNCZmk4TXFIoNOk2xnkWAEEw4-I8tj4IPn1fzXigAO2jwLm-cYLgHA8YTyICx_3sprlXbYhrQ=]
• Hyperpolarized [1-13C]Acetyl-l-Carnitine Probes Tricarboxylic Acid Cycle Activity In Vivo. acs.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHzHg0JFZ7uhQXuy4E4gU7CnqU5q7WX-DtW7mpbUi0uec-jcKItIKTmE5aD5-YeLw-aVe_G7YqBOvH72kYf08t-FCulglaLo8irKUVMCqtsPO--PgXQWU-ib0VDEqy-FE0L4PDz_VqW1-q0PaBQXQ==]
• Toward Parahydrogen-Induced Polarization of Acetoacetate. chemrxiv.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHTpkvgYrMtoPmuLIYgSHEzMCZSiGp9ftXU2SyHniE3EylkmiaYJzxgmyQKzjn9q5_34VL5PRM6vvQWNPXXrbhSjfr6VmBZcoVAbYWs9Jay-KNL97U_qm2DBVvVz4utxN4SQyMupOGbWd83_9PbZYvLGuU=]

Sources

• 1. Simultaneous Detection of Cerebral Metabolism of Different Substrates by in vivo 13C Isotopomer MRS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Imaging of glucose metabolism by 13C-MRI distinguishes pancreatic cancer subtypes in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]

Application Note: Isotope Labeling Strategies for Amino Acids Using Acetone-2-¹³C

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Advantage of ¹³C Labeling with Acetone-2-¹³C

In the landscape of modern biomedical and pharmaceutical research, stable isotope labeling (SIL) is an indispensable tool for elucidating protein structure, dynamics, and metabolic pathways.[1] By replacing naturally low-abundant ¹²C (98.9%) with ¹³C (1.1%), we can introduce a powerful analytical handle for techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[2] This is particularly vital in drug development for characterizing drug-target interactions and understanding drug metabolism.[1][3]

While [U-¹³C]-glucose is a common precursor for uniform labeling, selective labeling strategies offer distinct advantages in simplifying complex spectra and focusing on specific regions of a protein.[4] This application note presents a detailed guide on the use of Acetone-2-¹³C as a cost-effective and strategic precursor for the selective labeling of amino acids. The central carbonyl carbon of acetone provides a unique entry point into central carbon metabolism, leading to specific and valuable labeling patterns.

The Mechanistic Journey: From Acetone-2-¹³C to Labeled Amino Acids

The incorporation of the ¹³C label from Acetone-2-¹³C into the carbon backbone of various amino acids is a multi-step biochemical process. Understanding this pathway is crucial for predicting labeling patterns and designing effective experiments. In many microorganisms, including the workhorse of protein expression, Escherichia coli, acetone can be metabolized into key intermediates of central carbon metabolism.

The primary route for acetone metabolism in several bacteria involves its conversion to acetyl-CoA.[5][6] This can occur through a carboxylation reaction to form acetoacetate, which is then converted to acetoacetyl-CoA and subsequently cleaved to two molecules of acetyl-CoA.[6][7] The ¹³C label from the C2 position of acetone is thereby transferred to the C1 (carbonyl) position of one of the resulting acetyl-CoA molecules.

This ¹³C-labeled acetyl-CoA then enters the Tricarboxylic Acid (TCA) cycle, a central hub of cellular metabolism.[8] As the labeled acetyl-CoA traverses the TCA cycle, the ¹³C is distributed throughout the cycle's intermediates, which are, in turn, the precursors for several amino acid families.[1][9]

Caption: Metabolic incorporation of ¹³C from Acetone-2-¹³C into amino acid families.

Experimental Protocols

This section provides detailed protocols for labeling proteins in E. coli using strategies that leverage Acetone-2-¹³C. Two primary approaches are presented: direct in-vivo labeling and the synthesis of labeled precursors.

Protocol 1: Direct In-Vivo Labeling in E. coli

This protocol is adapted from established methods for labeling with ¹³C-acetate, a closely related metabolic precursor.[10] The principle is to provide Acetone-2-¹³C as a primary carbon source in a minimal medium, forcing the bacteria to utilize it for the biosynthesis of amino acids and subsequent protein synthesis.

Materials:

• E. coli expression strain (e.g., BL21(DE3)) transformed with the plasmid containing the gene of interest.

• LB medium

• M9 minimal medium components (see table below)

• Acetone-2-¹³C (≥98% isotopic purity)

• ¹⁵NH₄Cl (for ¹⁵N co-labeling, if desired)

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Antibiotics as required

M9 Minimal Medium Composition (per 1 Liter):

Component	Amount	Final Concentration
5x M9 salts	200 mL	1x
Acetone-2-¹³C	2-4 g	0.2-0.4% (w/v)
¹⁵NH₄Cl	1 g	0.1% (w/v)
1 M MgSO₄	2 mL	2 mM
0.1 M CaCl₂	1 mL	0.1 mM
1000x Trace Metals	1 mL	1x
Sterile H₂O	to 1 L	-

Procedure:

• Starter Culture: Inoculate 10 mL of LB medium containing the appropriate antibiotic with a single colony of the transformed E. coli strain. Grow overnight at 37°C with vigorous shaking (250 rpm).

• Adaptation Culture (Optional but Recommended): Inoculate 100 mL of M9 minimal medium containing unlabeled acetone as the sole carbon source with the overnight starter culture. Grow at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8. This step adapts the cells to acetone metabolism.

• Labeling Culture: Inoculate 1 L of M9 minimal medium containing Acetone-2-¹³C (and ¹⁵NH₄Cl if desired) with the adaptation culture (or directly with the overnight starter culture, using a larger inoculum). Grow at 37°C with vigorous shaking.

• Induction: Monitor the OD₆₀₀. When the culture reaches an OD₆₀₀ of 0.6-0.8, induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.

• Expression: Reduce the temperature to 18-25°C and continue to grow the culture for another 12-18 hours.

• Harvesting: Harvest the cells by centrifugation at 6,000 x g for 15 minutes at 4°C.

• Verification and Purification: Proceed with cell lysis and protein purification using standard protocols. Verify ¹³C incorporation using mass spectrometry.[11]

Protocol 2: Synthesis of Labeled Precursors from Acetone-2-¹³C

An alternative and highly selective strategy involves the chemical synthesis of specific amino acid precursors using Acetone-2-¹³C as a starting material.[5][10] This is particularly useful for labeling aromatic amino acids like phenylalanine and tyrosine.[3]

Example: Synthesis of a [¹³C]-labeled Phenylalanine Precursor

This is a conceptual workflow based on published synthetic routes.[3]

• Condensation: React [2-¹³C]acetone with nitromalonaldehyde to form [4-¹³C]p-nitrophenol.

• Reduction: Reduce the nitro group of [4-¹³C]p-nitrophenol to form [4-¹³C]p-aminophenol.

• Diazotization and Reduction: Convert the amino group to a diazonium salt and subsequently remove it to yield [1-¹³C]phenol.

• Enzymatic Conversion: Use the synthesized [1-¹³C]phenol in an enzymatic reaction with a suitable bacterial strain (e.g., Erwinia herbicola) to produce L-[1-¹³C]tyrosine.

• Chemical Conversion: The labeled tyrosine can then be chemically converted to L-[1-¹³C]phenylalanine.

• Incorporation into Culture: The synthesized labeled amino acid is then added to the growth medium during protein expression in a minimal medium that lacks that specific amino acid.

Analytical Verification of Label Incorporation

Confirmation of successful ¹³C incorporation is a critical quality control step. Two primary analytical techniques are employed for this purpose.

Mass Spectrometry (MS)

Mass spectrometry provides a rapid and accurate method to determine the overall percentage of ¹³C incorporation.[11]

Procedure:

• Sample Preparation: Analyze both the unlabeled and the ¹³C-labeled purified protein.

• Intact Mass Analysis: Use a high-resolution mass spectrometer (e.g., ESI-Q-TOF) to measure the mass of the intact protein. The mass shift between the unlabeled and labeled protein will indicate the number of incorporated ¹³C atoms.

• Peptide Mass Fingerprinting: Digest the protein with a specific protease (e.g., trypsin) and analyze the resulting peptides by LC-MS/MS. This allows for a more detailed analysis of label incorporation at the peptide level.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed, atom-specific information about the location of the ¹³C labels.

Procedure:

• Sample Preparation: Prepare a concentrated solution of the purified ¹³C-labeled protein in a suitable NMR buffer.

• Data Acquisition: Acquire a 2D ¹H-¹³C HSQC spectrum. This experiment correlates each proton with its directly attached carbon, providing a unique fingerprint of the labeled sites.

• Analysis: Compare the spectrum to a natural abundance ¹H-¹³C HSQC or to published assignments to identify the specific amino acid residues and positions that have been labeled.

Caption: General experimental workflow for ¹³C labeling and analysis.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low Protein Yield	Acetone toxicity; Inefficient acetone metabolism.	Optimize acetone concentration (start with lower concentrations, e.g., 0.1%); Use an adaptation culture step; Ensure adequate aeration of the culture.
Incomplete ¹³C Incorporation	Contamination with unlabeled carbon sources; Isotope scrambling.	Use high-purity Acetone-2-¹³C; Ensure all media components are free of other carbon sources; For selective labeling, supplement with unlabeled amino acids to suppress scrambling.[4]
No or Low Labeling Detected	Incorrect metabolic pathway assumed; Cell line does not efficiently metabolize acetone.	Verify the metabolic capabilities of your expression strain; Consider the precursor synthesis method (Protocol 2).
Complex NMR Spectra	Isotope scrambling leading to labeling at unintended positions.	Optimize growth conditions (e.g., temperature, aeration); Use auxotrophic strains for specific amino acid labeling; Employ the precursor synthesis method for higher selectivity.

Conclusion

Acetone-2-¹³C presents a versatile and cost-effective precursor for the selective isotopic labeling of amino acids. By understanding the metabolic pathways that channel the ¹³C label into central carbon metabolism, researchers can design experiments to generate specific labeling patterns that are highly informative for structural and functional studies using NMR and MS. The protocols and strategies outlined in this application note provide a solid foundation for leveraging Acetone-2-¹³C in a wide range of research and drug development applications.

References

• Taylor, D. G., Trudgill, P. W., & Cain, R. B. (1980). The Microbial Metabolism of Acetone. Journal of General Microbiology, 118(1), 159-170.
• Metabolic Solutions. (2024, November 21). Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases.
• Kosjek, B., et al. (1986).
• Lichtenecker, R. J., et al. (2013). α-Ketoacids as precursors for phenylalanine and tyrosine labelling in cell-based protein overexpression. Journal of Biomolecular NMR, 57(4), 327–331.
• BenchChem. (2025).
• BenchChem. (2025). Application Notes and Protocols for 13C Labeling in Protein Structure Analysis.
• Platen, H., & Schink, B. (1989). Enzymes involved in anaerobic degradation of acetone by a denitrifying bacterium. Journal of General Microbiology, 135(4), 883-891.
• Lichtenecker, R. J., et al. (2014). An efficient synthetic concept to access labelled metabolic precursor compounds of phenylalanine and tyrosine based on the low-cost isotope sources 13C-acetone and D2O. Organic & Biomolecular Chemistry, 12(37), 7344-7351.
• Dellomonaco, C., et al. (2022). Synthetic metabolism for in vitro acetone biosynthesis driven by ATP regeneration. Metabolic Engineering, 73, 102-112.
• Karger Publishers. (2016, March 10). Activation of Acetone and Other Simple Ketones in Anaerobic Bacteria.
• Lichtenecker, R. (2015). Isotope Labeled Precursors to be used in E. coli Protein Overexpression. AILM 2015.
• Takeda, M., et al. (2024, September 18).
• Frontiers Media. (2020, November 11). Acetate Revisited: A Key Biomolecule at the Nexus of Metabolism, Epigenetics and Oncogenesis—Part 1: Acetyl-CoA, Acetogenesis and Acyl-CoA Short-Chain Synthetases.
• Rowlinson, B., et al. (2022, November 16).
• Sigma-Aldrich. (n.d.). Acetone.
• Allen, D. K., et al. (2014). Quantification of Peptide m/z Distributions from 13C-Labeled Cultures with High-Resolution Mass Spectrometry. Analytical Chemistry, 86(2), 1184-1191.
• You, L., et al. (2012, January 26). Metabolic Pathway Confirmation and Discovery Through 13C-labeling of Proteinogenic Amino Acids. Journal of Visualized Experiments, (59), e3583.
• ACS Publications. (2014, January 3). Quantification of Peptide m/z Distributions from 13C-Labeled Cultures with High-Resolution Mass Spectrometry.

• Paalme, T., et al. (2006). and 13C-[1] acetate in metabolic labelling studies of yeast and insect cells. Antonie Van Leeuwenhoek, 89(3-4), 443-457.

• ResearchGate. (n.d.).
• UC Davis Stable Isotope Facility. (2024, October 15). Sample Preparation - Compound Specific 13C & 15N analysis of Amino Acids by GC-C-IRMS.
• Helmholtz Munich. (n.d.). 13C-Labelling of proteins in Escherichia coli.
• Springer Nature Experiments. (n.d.). Labelling Analysis for 13C MFA Using NMR Spectroscopy.
• Dickerson, R. E., & Dickinson, L. C. (1982). 13C NMR studies of acetate metabolism during sporulation of Saccharomyces cerevisiae. Proceedings of the National Academy of Sciences, 79(19), 5847-5851.
• KEGG. (n.d.).
• Creative Proteomics. (n.d.). Overview of 13c Metabolic Flux Analysis.
• ACS Publications. (2018, June 20). Amino Acid Selective 13C Labeling and 13C Scrambling Profile Analysis of Protein α and Side-Chain Carbons in Escherichia coli Utilized for Protein Nuclear Magnetic Resonance.
• NIH. (2018, January 24). Mixed pyruvate labeling enables backbone resonance assignment of large proteins using a single experiment.
• NIH. (2021, September 27). Characterization and Determination of 13C-Labeled Nonessential Amino Acids in a 13C5-Glutamine Isotope Tracer Experiment with a Mass Spectrometry Strategy Combining Parallel Reaction Monitoring and Multiple Reaction Monitoring.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). Activation of Acetone and Other Simple Ketones in Anaerobic Bacteria.
• bioRxiv. (2024, April 13). Human Cells for Human Proteins: Isotope Labeling in Mammalian Cells for Functional NMR Studies of Disease-Relevant Proteins.
• ResearchGate. (n.d.).
• NIH. (2022). Analyzing Mass Spectrometry Imaging Data of 13C-Labeled Phospholipids in Camelina sativa and Thlaspi arvense (Pennycress) Embryos.
• PubMed. (2018, September 1). 13C metabolic flux analysis of E.
• Portland Press. (2022, November 16).
• BenchChem. (2025). Application Notes and Protocols for 13C Labeling in Protein Structure Analysis.
• ACS Publications. (2025, November 20). Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS).
• Kamphorst, J. J., et al. (2015). A guide to 13C metabolic flux analysis for the cancer biologist. Cancer & Metabolism, 3(1), 1-12.
• BOC Sciences. (n.d.).
• Researcher.Life. (2016). Investigation of useful carbon tracers for 13C-metabolic flux analysis of Escherichia coli by considering five experimentally de.
• PubMed. (2015). Measurement of Natural Carbon Isotopic Composition of Acetone in Human Urine.
• PubMed. (2013, November 15).
• Preprints.org. (2024, May 7). Classical and Modern Methods for Carbon Isotope Labeling.
• Max Planck Institute of Molecular Plant Physiology. (n.d.). Isotope labeling as a method to annotate and quantify metabolites and proteins.

Sources

• 1. d-nb.info [d-nb.info]
• 2. ir.library.osaka-u.ac.jp [ir.library.osaka-u.ac.jp]
• 3. researchgate.net [researchgate.net]
• 4. pure.mpg.de [pure.mpg.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. rsc.org [rsc.org]
• 8. semanticscholar.org [semanticscholar.org]
• 9. s793b418d0922bb85.jimcontent.com [s793b418d0922bb85.jimcontent.com]
• 10. diva-portal.org [diva-portal.org]
• 11. US20110282587A1 - Computer readable storage mediums, methods and systems for normalizing chemical profiles in biological or medical samples detected by mass spectrometry - Google Patents [patents.google.com]

Application Note: Grignard Synthesis of 13C-Labeled Tertiary Alcohols Using Acetone-2-13C

Introduction & Mechanistic Rationale

The introduction of stable isotopes into organic frameworks is a cornerstone of modern metabolic tracing, quantitative NMR spectroscopy, and pharmaceutical development. Specifically, tertiary alcohols labeled at the carbinol carbon are highly valued as metabolic probes and synthetic intermediates. For instance, 13C-labeled tert-butyl alcohol (13C-TBA) has been utilized extensively in inhalation and metabolic disposition studies to track the oxidative pathways of ether oxygenates in vivo[1].

Acetone-2-13C serves as the premier electrophilic building block for these syntheses. Because isotopic precursors are cost-prohibitive, the synthetic strategy must invert standard Grignard conventions: the ketone (Acetone-2-13C) must be treated as the limiting reagent, while the organomagnesium halide acts in slight excess[2].

This application note details a highly optimized, self-validating protocol for the nucleophilic addition of Grignard reagents to Acetone-2-13C. The methodology emphasizes strict stoichiometric control, thermal regulation to prevent precursor volatilization, and mild quenching to avoid product dehydration.

Experimental Design & Causality

Designing a Grignard reaction with a volatile, isotopically labeled ketone requires specific mechanistic safeguards:

• Volatility and Temperature Control: Acetone has a boiling point of 56°C. Grignard additions are highly exothermic. If the reaction temperature spikes, Acetone-2-13C will vaporize into the flask headspace, escaping the liquid phase where the nucleophile resides. This drastically reduces isotopic yield. Consequently, dropwise addition at 0°C is mandatory.

• Suppression of Enolization: Grignard reagents can act as bases, deprotonating the α-carbon of acetone to form an enolate, which subsequently leads to aldol condensation byproducts. Maintaining low temperatures and using a highly reactive Grignard reagent (like methylmagnesium iodide) kinetically favors the desired nucleophilic attack over acid-base side reactions.

• Mild Quenching to Prevent Dehydration: Tertiary alcohols are highly susceptible to acid-catalyzed dehydration (E1 mechanism) to form alkenes. Quenching the magnesium alkoxide intermediate with strong mineral acids (e.g., HCl) risks destroying the product. Saturated aqueous ammonium chloride (NH₄Cl) provides a perfectly buffered, mild proton source to yield the intact tertiary alcohol.

Workflow for the synthesis of 13C-labeled tertiary alcohols via Grignard addition.

Quantitative Reaction Parameters

The following table outlines the stoichiometric requirements for the synthesis of a model compound, 2-Methyl-2-propanol-2-13C (13C-TBA), utilizing methylmagnesium iodide.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Function
Acetone-2-13C	59.07	1.00	50.0 mmol	Isotopic Electrophile (Limiting)
Methylmagnesium Iodide (3M in Et₂O)	166.24	1.20	60.0 mmol	Nucleophile
Anhydrous Diethyl Ether	74.12	-	50.0 mL	Reaction Solvent
Sat. NH₄Cl (aq)	53.49	Excess	25.0 mL	Mild Quenching Agent
Anhydrous MgSO₄	120.37	-	As needed	Desiccant

Step-by-Step Protocol: Synthesis of 13C-TBA

Note: This procedure is adapted from established metabolic tracer synthesis workflows[1]. All glassware must be rigorously flame-dried under vacuum and purged with inert gas (Argon or N₂) to prevent the premature destruction of the Grignard reagent by ambient moisture.

Step 1: Preparation of the Nucleophile

• Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, an addition funnel, and an argon inlet.

• Transfer 20.0 mL of the commercial 3M Methylmagnesium Iodide solution (60.0 mmol) into the flask via a dry syringe.

• Dilute the Grignard reagent with 30.0 mL of anhydrous diethyl ether to ensure proper stirring viscosity.

• Submerge the flask in an ice-water bath and allow the solution to cool to exactly 0°C.

Step 2: Controlled Isotope Addition

• In a separate dry vial, dissolve 50.0 mmol (approx. 2.95 g) of Acetone-2-13C in 20.0 mL of anhydrous diethyl ether.

• Transfer this isotopic solution to the addition funnel.

• Begin adding the Acetone-2-13C solution dropwise to the stirring Grignard reagent over a period of 30 to 45 minutes. Causality Check: The slow addition rate is critical. Rapid addition will cause localized heating, vaporizing the Acetone-2-13C into the argon line and severely depressing the final yield.

Step 3: Maturation

• Once the addition is complete, remove the ice bath.

• Allow the reaction mixture to slowly warm to room temperature (20–25°C).

• Stir continuously for 2 hours to ensure the complete consumption of the labeled acetone.

Step 4: Mild Quenching & Extraction

• Re-cool the reaction flask to 0°C using an ice bath.

• Carefully add 25.0 mL of saturated aqueous NH₄Cl dropwise. Causality Check: The initial drops will react vigorously with the excess Grignard reagent, evolving methane gas. Add slowly until the bubbling subsides, then pour in the remainder. The mild acidity of NH₄Cl hydrolyzes the magnesium alkoxide without triggering the dehydration of the newly formed 13C-TBA.

• Transfer the biphasic mixture to a separatory funnel. Isolate the upper organic layer.

• Extract the aqueous layer with an additional 2 x 20 mL of diethyl ether.

• Combine all organic layers and dry over anhydrous MgSO₄. Filter the drying agent.

Step 5: Isolation of the Volatile Product

• Because 13C-TBA is highly volatile (b.p. ~83°C), standard rotary evaporation under high vacuum will result in product loss.

• Concentrate the ether solution using a Vigreux column at atmospheric pressure, gently heating the flask in a water bath (approx. 45°C) until the ether is removed.

Self-Validation & Analytical Confirmation

To ensure the integrity of the isotopic label and the success of the reaction, the protocol must be self-validating. The incorporation of the 13C label at the tertiary position provides distinct, unambiguous analytical signatures[3].

Analytical validation workflow for 13C-labeled tertiary alcohols.

Validation Metrics:

• Nuclear Magnetic Resonance (13C NMR): The unlabeled tertiary carbon of TBA typically appears at ~68 ppm. In the synthesized 13C-TBA, this signal will appear as a massive, highly enriched singlet that dominates the spectrum. The adjacent methyl carbons (~31 ppm) may appear as doublets due to J-coupling with the enriched 13C center (¹Jcc ≈ 35-40 Hz).

• Gas Chromatography-Mass Spectrometry (GC-MS): Unlabeled TBA has a molecular weight of 74.12 g/mol . The successful incorporation of the Acetone-2-13C skeleton will shift the molecular ion peak (M+) to m/z 75. A lack of m/z 74 confirms that no unlabeled acetone contaminated the workflow.

Sources

• 1. healtheffects.org [healtheffects.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Preventing Isotopic Exchange in Acetone-2-¹³C Catalyzed Reactions

Welcome to the technical support guide for researchers, scientists, and drug development professionals utilizing Acetone-2-¹³C in catalyzed reactions. This resource is designed to provide in-depth technical guidance, troubleshooting protocols, and answers to frequently asked questions regarding the prevention of isotopic exchange. Our goal is to ensure the integrity of your labeling studies and the reliability of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: Is the ¹³C label at the carbonyl position (C-2) of Acetone-2-¹³C at risk of exchanging during my reaction?

A1: The ¹³C label at the C-2 position is covalently bound within the carbon backbone of the acetone molecule. Under typical catalytic conditions for reactions like aldol condensations, reductions, or other nucleophilic additions at the carbonyl group, this C-C bond is stable and will not exchange. The primary isotopic challenge with ¹³C-labeled acetone is not the loss of the ¹³C atom itself, but the exchange of protons on the adjacent methyl (α-carbon) positions.

Q2: What is "isotopic exchange" in the context of Acetone-2-¹³C, and why is it a concern?

A2: Isotopic exchange, in this context, refers to the replacement of the hydrogen atoms on the carbons adjacent to the ¹³C=O group (the α-protons) with hydrogen isotopes from the solvent or other reagents (e.g., H/D exchange if using a deuterated solvent).[1] This process, often called isotopic scrambling, is a concern because it can complicate the analysis of your products and reaction mechanisms, particularly when using techniques like NMR or mass spectrometry.[2][3] For instance, unintended deuteration can alter fragmentation patterns in MS or complicate signal assignment in ¹H NMR.

Q3: What are the primary drivers of α-proton exchange in acetone?

A3: The exchange of α-protons is primarily driven by the presence of acids or bases, which catalyze a process called keto-enol (or keto-enolate) tautomerization.[4][5] Even trace amounts of acidic or basic impurities on glassware or in solvents can significantly accelerate this exchange.[6] Other factors include temperature (higher temperatures increase the rate) and the use of protic solvents (solvents with exchangeable protons like water or methanol).[6]

Q4: Can I use Acetone-2-¹³C in acid- or base-catalyzed reactions without causing isotopic exchange?

A4: While challenging, it is possible with careful experimental design. The core principle is to control the source of exchangeable protons. If the reaction must be run in a protic solvent (e.g., D₂O), be aware that the α-protons of acetone will likely exchange with deuterium.[1][2] If this is undesirable, the use of aprotic solvents and non-protic acid/base systems is strongly recommended. The choice of catalyst is critical; for instance, some ionic liquids have been shown to catalyze H/D exchange in acetone.[7]

Core Issue: Understanding the Mechanism of α-Proton Exchange

The lability of the α-protons in Acetone-2-¹³C is fundamental to understanding and preventing isotopic exchange. The exchange occurs via the formation of an enol or enolate intermediate, a process catalyzed by both acids and bases.

Acid-Catalyzed Exchange

In the presence of an acid (H-A), the carbonyl oxygen is protonated in a rapid equilibrium. A weak base in the medium (e.g., the solvent) then removes a proton from one of the methyl groups to form a neutral enol intermediate. This enol can then be re-protonated at the α-carbon by the solvent, leading to isotopic exchange if the solvent contains a different hydrogen isotope (e.g., deuterium).[1][8]

Caption: Acid-catalyzed α-proton exchange mechanism.

Base-Catalyzed Exchange

In a basic medium, a base (B⁻) directly removes a proton from an α-carbon to form a resonance-stabilized enolate anion. This enolate can then be protonated by the solvent. If the solvent is isotopically labeled (e.g., D₂O), this step will result in the incorporation of the isotope at the α-position.[5][9]

Caption: Base-catalyzed α-proton exchange mechanism.

Troubleshooting Guide: Preventing Unwanted Isotopic Exchange

This section addresses common issues encountered during reactions with Acetone-2-¹³C.

Problem Observed	Probable Cause(s)	Recommended Solutions & Preventative Measures
Unexpected mass peaks in MS analysis (e.g., M+1, M+2...) suggesting deuteration.	1. Use of protic deuterated solvents (e.g., D₂O, MeOD).[4]2. Contamination of aprotic solvents with atmospheric moisture (H₂O) or deuterated water (D₂O).[6]3. Presence of trace acidic or basic impurities on glassware or in reagents.[6]	Solvent Choice: Use anhydrous, aprotic solvents (e.g., THF, Dichloromethane, Acetonitrile, Toluene). Ensure they are freshly dried and stored under an inert atmosphere (N₂ or Ar).Glassware Preparation: Oven-dry all glassware immediately before use. For sensitive reactions, rinse with a dilute acid, followed by deionized water and a high-purity solvent, then oven-dry.[6]Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere to prevent exposure to atmospheric moisture.
¹H NMR shows reduced integration or complex splitting for methyl protons.	1. Partial H/D exchange with a deuterated solvent, leading to a mixture of isotopologues (e.g., -CH₃, -CH₂D, -CHD₂).[10]2. The reaction catalyst (acid or base) is promoting exchange with the solvent.	Catalyst Selection: If a base is required, consider non-protic options like potassium t-butoxide or lithium diisopropylamide (LDA) in an aprotic solvent. For acid catalysis, Lewis acids (e.g., BF₃·OEt₂) may be preferable to Brønsted acids in some cases, provided they do not coordinate with protic impurities.Temperature Control: Run the reaction at the lowest feasible temperature to minimize the rate of exchange.[6]
Inconsistent results or poor reproducibility in labeling studies.	1. Variable amounts of water contamination between experimental runs.2. Degradation of anhydrous solvents over time.3. Inconsistent catalyst activity or concentration.	Standardize Protocols: Implement a rigorous, standardized protocol for solvent drying and glassware preparation. Use freshly opened bottles of anhydrous solvents or freshly distilled solvents for each set of experiments.Reagent Qualification: Titrate organometallic bases before use. Ensure catalysts are pure and handled under inert conditions.
Aldol condensation product shows label scrambling at positions other than the intended one.	1. The aldol reaction is reversible under the reaction conditions, especially with strong base or acid catalysis.[11][12]2. The enolate/enol intermediate can react with multiple proton sources in the reaction medium.	Reaction Conditions: Use conditions that favor the forward reaction. For example, in a self-condensation, removing the product (e.g., water in a dehydration step) can drive the equilibrium forward.[13]Stoichiometric Base: For crossed-aldol reactions, consider using a stoichiometric amount of a strong, non-nucleophilic base (like LDA) to pre-form the enolate quantitatively before adding the electrophile. This minimizes the time the enolate is in equilibrium.

Experimental Protocols

Protocol 1: General Setup for Minimizing α-Proton Exchange

This protocol outlines the best practices for setting up a reaction using Acetone-2-¹³C where the integrity of the α-hydrogens is critical.

Caption: Workflow for minimizing isotopic exchange.

Methodology:

• Glassware Preparation:

  • Thoroughly clean all glassware.

  • Place glassware in an oven at >120°C for at least 4 hours (overnight is preferable).

  • Assemble the reaction apparatus (e.g., three-neck flask with condenser and dropping funnel) while still hot and immediately place it under a positive pressure of a dry, inert gas (Argon or Nitrogen). Allow to cool to room temperature under the inert atmosphere.

• Solvent and Reagent Handling:

  • Use a new, sealed bottle of a high-purity anhydrous aprotic solvent (e.g., THF, Et₂O, CH₂Cl₂).

  • Transfer solvents and liquid reagents using dry syringes or cannulas.

  • Handle solid reagents in a glovebox or under a strong flow of inert gas.

• Running the Reaction:

  • Add the anhydrous solvent to the reaction flask, followed by the Acetone-2-¹³C.

  • Cool the reaction mixture to the desired temperature before adding any acid or base catalyst. Lower temperatures significantly reduce the rate of proton exchange.

  • Add the catalyst solution slowly (dropwise) to maintain temperature control and minimize local concentration spikes.

• Workup:

  • When the reaction is complete, quench it carefully. Be aware that aqueous workups will introduce a protic source and can cause exchange in any unreacted starting material or if the product itself has labile protons. Quenching with a buffered solution (e.g., saturated NH₄Cl) is often preferred over strong acids.

References

• Werstiuk, N. H., & Banerjee, S. (1977). On the mechanisms of acid-catalyzed enolization and hydrogen isotope exchange of cyclic ketones. Canadian Journal of Chemistry, 55(11), 173-183.
• Werstiuk, N. H., & Banerjee, S. (1985). On the Mechanism of Base-catalyzed Hydrogen Isotope Exchange in Cyclic Ketones. Canadian Journal of Chemistry, 63(8), 2100-2104.
• Penta, G., & Smith, D. M. (2010). Kinetic and Mechanistic Studies of the Deuterium Exchange in Classical Keto−Enol Tautomeric Equilibrium Reactions.
• Pearson Education. (n.d.).
• LibreTexts. (2021). 10.3: Alpha Halogenation of Aldehydes and Ketones. Chemistry LibreTexts.
• Shahkhatuni, A. A., et al. (2020). Proton–deuterium exchange of acetone catalyzed in imidazolium-based ionic liquid–D₂O mixtures. RSC Advances, 10(58), 35245-35254.
• Kemball, C., & Stoddart, C. T. H. (1957). The catalytic deuteration and exchange of acetone on evaporated metal films. Proceedings of the Royal Society A: Mathematical, Physical and Engineering Sciences, 241(1225), 208-222.
• Shahkhatuni, A. A., et al. (2020). Proton–deuterium exchange of acetone catalyzed in imidazolium-based ionic liquid–D₂O mixtures. Semantic Scholar.
• Zheng, A., et al. (2010). ¹³C Chemical Shift of Adsorbed Acetone for Measuring the Acid Strength of Solid Acids: A Theoretical Calculation Study. The Journal of Physical Chemistry C, 114(30), 13057-13064.
• Yang, D., et al. (1998). Assay of low deuterium enrichment of water by isotopic exchange with [U-¹³C₃]acetone and gas chromatography-mass spectrometry. Analytical Biochemistry, 258(2), 315-321.
• BenchChem. (2025). Preventing hydrogen-deuterium exchange in 1-Dodecanol-d1 solutions. BenchChem Tech Support.
• BenchChem. (2025). Technical Support Center: Minimizing Isotopic Scrambling in ¹³C Labeling Experiments. BenchChem Tech Support.
• Kogel, M., & Dumesic, J. A. (2000). A ¹³C and ¹⁵N solid state NMR study of the reactions of acetone oxime adsorbed on FeZSM-5.
• Roston, D., & Kohen, A. (2010).
• Jeleń, H., & Gackowski, M. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(10), 2977.
• Haw, J. F., et al. (1998). Theoretical and Experimental Study of the ¹³C Chemical Shift Tensors of Acetone Complexed with Brønsted and Lewis Acids. Journal of the American Chemical Society, 120(15), 3641-3648.
• Schiener, S., et al. (2023). Competition of Acetone Reduction and Hydrogen Evolution on Pt Single Crystal Electrodes in the Absence and Presence of the Ionic Liquid [C₂C₁Im][OTf].
• De Feyter, H. M., et al. (2021). Characterization of Kinetic Isotope Effects and Label Loss in Deuterium-Based Isotopic Labeling Studies. ACS Chemical Neuroscience, 12(1), 140-149.
• Kwan, E. E., & Jacobsen, E. N. (2017).
• Wang, C., et al. (2017). Aldol condensation of refluxing acetone on CaC₂ achieves efficient coproduction of diacetone alcohol, mesityl oxide and isophorone.
• Johnson, M. A., & Cleland, W. W. (2000). ¹³C and Deuterium Isotope Effects Suggest an Aldol Cleavage Mechanism for L-Ribulose-5-phosphate 4-Epimerase. Biochemistry, 39(16), 4803-4812.
• Breder, A., & Brückner, R. (2015). Recent highlights in biosynthesis research using stable isotopes. Beilstein Journal of Organic Chemistry, 11, 2496-2514.
• ResearchGate. (n.d.).
• Stewart, R., & Srinivasan, R. (1989). General acid catalysis in the enolization of acetone. Canadian Journal of Chemistry, 67(8), 1274-1279.
• Holderich, W. F., et al. (2016). Upgrading bio-based acetone to diacetone alcohol by aldol reaction using Amberlyst A26-OH as catalyst.
• Opella, S. J., & Marassi, F. M. (2012). Isotope Labeling for Solution and Solid-State NMR Spectroscopy of Membrane Proteins. eMagRes.
• University of Ottawa NMR Facility Blog. (2008). The ¹³C and ¹³C DEPT Spectrum of "Acetone-d₆".
• Kwan, E. E., & Jacobsen, E. N. (2017).
• Mase, T. (2024). Why is C(13) Stable but C(14) Unstable?. LinkedIn.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Proton–deuterium exchange of acetone catalyzed in imidazolium-based ionic liquid–D 2 O mixtures - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04206D [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. researchgate.net [researchgate.net]
• 10. University of Ottawa NMR Facility Blog: The 13C and 13C DEPT Spectrum of "Acetone-d6" [u-of-o-nmr-facility.blogspot.com]
• 11. Aldol condensation of refluxing acetone on CaC2 achieves efficient coproduction of diacetone alcohol, mesityl oxide and isophorone - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. d-nb.info [d-nb.info]

Technical Support Center: Acetone-2-13C Handling &amp; Storage Protocols

Welcome to the Acetone-2-13C Technical Support Center. This guide provides researchers, analytical chemists, and drug development professionals with field-proven, mechanistically grounded protocols to prevent the physical loss and chemical degradation of Acetone-2-13C.

As a highly volatile and reactive isotopically labeled solvent, Acetone-2-13C requires stringent handling to maintain its 99 atom % 13C purity. This guide bridges the gap between theoretical chemical kinetics and practical laboratory workflows.

Part 1: Core Mechanisms of Acetone-2-13C Degradation

To effectively preserve Acetone-2-13C, we must first understand the causality of its degradation. The loss of isotopic integrity or solvent volume is rarely spontaneous; it is driven by three primary environmental triggers:

• Volatilization and Isotopic Dilution: Acetone possesses a high vapor pressure. Improper sealing not only leads to rapid evaporation but also allows atmospheric moisture and unlabeled volatile organic compounds (VOCs) to enter the vial, causing isotopic dilution.

• Aldol Condensation: In the presence of trace acids or bases, acetone undergoes keto-enol tautomerism. This equilibrium shift drives self-condensation into diacetone alcohol and mesityl oxide. This reaction irreversibly consumes the 13C-labeled carbonyl carbon, destroying the reagent's utility for downstream NMR or synthetic applications.

• Photolytic Cleavage: Exposure to ultraviolet (UV) light induces a Norrish Type I cleavage, splitting the molecule into acetyl and methyl radicals[1]. This photolysis directly breaks the bonds adjacent to the 13C-labeled core.

Quantitative Properties & Degradation Kinetics

Property / Parameter	Value	Mechanistic Implication
Boiling Point	56 °C	High volatility; requires strict temperature control during handling to prevent boil-off.
Vapor Pressure	184 mmHg (at 20 °C)	Rapid evaporation in open air; necessitates double-laminated septum-sealed containers.
Density	0.804 g/mL (at 25 °C)	Enables gravimetric aliquoting to avoid volumetric errors caused by rapid evaporation.
Keto-Enol Tautomerism	~2.4 × 10⁻⁷ % enol (ambient)	Base/acid catalysis shifts equilibrium, driving irreversible aldol condensation.
Flash Point	-17 °C (1.4 °F)	Highly flammable; mandates grounded, spark-free handling environments.

Part 2: Troubleshooting & FAQs

Q1: My Acetone-2-13C stock shows a new NMR peak around 30-50 ppm and a loss of the 13C carbonyl signal. What happened? A1: This is the hallmark of aldol condensation. The 13C carbonyl carbon (normally ~206 ppm) has reacted with an enolate to form diacetone alcohol or mesityl oxide. This degradation is catalyzed by trace acid or base contamination, often originating from improperly washed glassware or alkaline glass surfaces. Causality & Solution: Always use silanized, neutral pH borosilicate glass vials and purge with inert gas (Argon/N2) to prevent atmospheric moisture from forming acidic byproducts.

Q2: I am losing volume in my stock vial over time, even though it is tightly capped. How do I stop this? A2: Acetone's vapor pressure is exceptionally high (184 mmHg at 20 °C). Standard screw caps with basic PTFE liners are insufficient for long-term storage once pierced or repeatedly opened, as vapor escapes through micro-gaps in the threads. Causality & Solution: Transition to a crimp-top or screw-top vial with a PTFE/Silicone/PTFE double-laminated septum. Store at 4 °C or room temperature in a climate-controlled environment[2]. Critical: Always allow the vial to reach room temperature before opening to prevent the condensation of atmospheric moisture into the cold solvent.

Q3: Does Acetone-2-13C require protection from ambient laboratory light? A3: Yes. Under UV light, acetone fluoresces and can undergo photolytic degradation (Norrish Type I reaction), breaking the C-C bonds adjacent to the 13C carbonyl[1]. Causality & Solution: Store strictly in amber glass vials or wrap the container entirely in aluminum foil to block UV penetration[2].

Part 3: Experimental Protocols

Protocol A: Self-Validating Aliquoting and Storage Workflow

Causality: Repeatedly opening a master stock introduces moisture, oxygen, and allows vapor escape. A single-use aliquoting system validates integrity by isolating these variables.

Step-by-Step Methodology:

• Preparation: Bake amber borosilicate glass vials (2 mL) at 150 °C for 2 hours to remove trace moisture. Allow to cool in a vacuum desiccator.

• Purging: Flush each empty vial with dry Argon (Ar) gas for 5 seconds to displace atmospheric oxygen and moisture.

• Transfer: Working inside a fume hood, use a gas-tight glass syringe (flushed 3x with Ar) to draw the required volume of Acetone-2-13C from the master stock.

• Dispensing: Dispense the Acetone-2-13C into the Ar-purged vials.

• Sealing: Immediately cap the vials using a PTFE/Silicone/PTFE septum and an aluminum crimp seal. Note: The PTFE layer must face the solvent to prevent the acetone from dissolving the silicone.

• Storage: Store the aliquots away from light and moisture[2].

• Self-Validation (Gravimetric Tracking): Weigh the sealed vial on an analytical balance and record the mass directly on the label. Before use, re-weigh the vial; a mass discrepancy >0.5% indicates seal failure and evaporative loss, invalidating the aliquot.

Protocol B: Purity Validation via 13C-NMR

Causality: To ensure the 13C label remains intact at the C2 position and has not undergone isotopic exchange or condensation prior to a critical experiment.

Step-by-Step Methodology:

• Sample Prep: Extract 50 µL of Acetone-2-13C using a micro-syringe directly through the septum of an aliquot vial.

• Solvent Addition: Inject the sample into an NMR tube containing 500 µL of deuterated chloroform (CDCl3) or D2O.

• Acquisition: Acquire a 13C-NMR spectrum (minimum 16 scans).

• Self-Validation (Spectral Analysis): Confirm the presence of the dominant signal at ~206 ppm corresponding to the 13C-enriched carbonyl carbon. The batch is validated if there is an absolute absence of peaks at ~70 ppm (indicating diacetone alcohol) or ~130 ppm (indicating mesityl oxide alkene carbons).

Part 4: Visualizing the Degradation Pathways

Logical workflow of Acetone-2-13C degradation triggers and preventive storage protocols.

References

• Acetone (2-¹³C, 99%)
• Source: atamanchemicals.
• Source: sigmaaldrich.
• Source: nasa.

Sources

• 1. science.gsfc.nasa.gov [science.gsfc.nasa.gov]
• 2. isotope.com [isotope.com]

Minimizing solvent evaporation during Acetone-2-13C variable temperature NMR

Welcome to the technical support guide for variable temperature (VT) Nuclear Magnetic Resonance (NMR) spectroscopy using Acetone-2-13C (Acetone-d6). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of VT-NMR experiments, with a specific focus on mitigating solvent evaporation. Here, you will find in-depth answers to common questions, detailed troubleshooting protocols, and expert insights to ensure the integrity and reproducibility of your data.

Frequently Asked Questions (FAQs)

Q1: Why is acetone-d6 prone to evaporation during VT-NMR experiments?

A1: Acetone-d6 is a volatile solvent with a relatively low boiling point of approximately 56-57°C.[1][2][3] During variable temperature NMR experiments, especially when operating above ambient temperature, the vapor pressure of the solvent inside the NMR tube increases significantly.[4] This increased pressure can cause the solvent to evaporate and escape, even from a capped tube, leading to changes in sample concentration and potentially compromising the experiment.[5]

Q2: What are the immediate consequences of solvent evaporation on my NMR data?

A2: The primary consequence is an increase in the concentration of your analyte over the course of the experiment. This can affect reaction kinetics, equilibrium positions, and quantitative measurements. Furthermore, significant solvent loss can lead to poor shimming, broadened spectral lines, and a decrease in the lock signal, ultimately degrading the quality of your data.[6]

Q3: I'm running a low-temperature experiment. Do I still need to worry about evaporation?

A3: While the risk is lower compared to high-temperature experiments, it is not entirely eliminated. Even at low temperatures, a temperature gradient can exist within the NMR tube, with the portion of the tube outside the probe's temperature-controlled region being warmer.[4] This can lead to slow evaporation and condensation cycles within the tube. For very sensitive or long-duration experiments, it is best practice to take precautions regardless of the temperature.

Q4: Can I use standard polyethylene NMR tube caps for VT experiments with acetone-d6?

A4: Standard disposable caps made from materials like polyethylene or ethylene vinyl acetate are generally not recommended for use with acetone-d6, especially for long-term storage or at elevated temperatures.[7] These materials can be permeable to acetone vapor, leading to solvent loss. Some manufacturers explicitly advise against using their disposable caps with acetone for periods longer than two hours.[7] For more demanding applications, more robust sealing methods are necessary.

Troubleshooting Guide: Diagnosing and Solving Solvent Loss

This section provides a structured approach to identifying and resolving issues related to solvent evaporation during your VT-NMR experiments.

Initial Observation: Significant Drop in Lock Level or Sample Volume

If you observe a continuous and significant drop in the lock level during your experiment, or if you can visually confirm a decrease in the sample volume upon retrieval, solvent evaporation is the most likely culprit.

Troubleshooting Workflow

Caption: Decision tree for troubleshooting solvent evaporation.

In-Depth Protocols for Sample Preparation and Sealing

To proactively prevent solvent loss, selecting the appropriate sealing method from the outset is crucial. The choice depends on the experimental temperature, duration, and the sensitivity of your sample.

Method 1: PTFE Tape for Enhanced Sealing (Good)

This method is a significant improvement over standard caps for experiments at or slightly above room temperature.

• Protocol:

  • Prepare your NMR sample in a high-quality glass tube.

  • Place a standard, well-fitting cap on the tube.

  • Take a roll of PTFE (polytetrafluoroethylene) thread seal tape.[8][9]

  • Wrap the tape tightly around the junction of the cap and the glass tube, stretching it slightly as you wrap to ensure a snug fit.

  • Continue wrapping for 3-4 layers to create a secure, vapor-resistant seal.

• Causality: PTFE is chemically inert and provides a much better barrier against acetone vapor than polyethylene alone.[9] The wrapping technique mechanically reinforces the seal, preventing the cap from loosening due to increased internal pressure.

Method 2: J-Young NMR Tubes (Better)

For experiments involving air-sensitive samples or those requiring a more robust seal over a wider temperature range, J-Young tubes are an excellent choice.[10][11]

• Protocol:

  • Weigh your sample directly into the J-Young NMR tube.

  • If necessary, connect the tube to a Schlenk line using an appropriate adapter to create an inert atmosphere.[11]

  • Add the deuterated acetone via syringe or cannula.

  • Secure the screw-threaded Teflon tap to seal the tube.[11] The hollow valve allows for connection to a vacuum line if solvent removal or degassing is needed.[12]

• Causality: The J-Young valve provides a high-integrity, reusable seal that is far superior to simple caps.[13] The O-ring and threaded design can withstand significant pressure changes, making it suitable for both elevated and low-temperature studies.

Method 3: Flame-Sealing (Best for Extreme Conditions)

For the most demanding applications, such as long-duration, high-temperature experiments or for creating long-term standards, flame-sealing provides the most definitive solution against solvent loss.[4][10]

• Protocol (requires specialized equipment and training):

  • Use a constricted NMR tube designed for flame-sealing.[14]

  • Prepare your sample and attach the tube to a vacuum line via a Cajon adapter.[15][16]

  • Freeze the sample solution using liquid nitrogen to prevent the solvent from boiling under vacuum.[15][17]

  • Evacuate the headspace of the tube.

  • While under vacuum and with the sample still frozen, use a microtorch to carefully heat the constricted part of the tube.[18]

  • As the glass softens, twist and pull to create a permanent, hermetic seal.[14]

  • Allow the tube to return to room temperature slowly and behind a safety shield.[15]

• Causality: A flame-sealed tube creates a closed system with no possibility of vapor escape. This is the gold standard for maintaining sample integrity under extreme temperature and pressure conditions.[4][18] However, it's important to note that the liquid-vapor equilibrium in a sealed tube can significantly slow down the time it takes for the sample to reach thermal equilibrium inside the probe.[4]

Data Summary Table

Sealing Method	Relative Cost	Temperature Range (Acetone-d6)	Ease of Use	Reusability	Seal Integrity
Standard Cap	Low	Limited (near ambient)	Very Easy	Single-use	Poor
Cap + PTFE Tape	Low	-80°C to 60°C	Easy	Single-use	Good
J-Young Tube	High	-100°C to 150°C	Moderate	Reusable	Very Good
Flame-Sealed	Moderate	Full solvent range	Difficult	Not Reusable	Excellent

Final Recommendations from the Scientist

• Always select your sealing method based on your experimental conditions. For a quick 1D proton spectrum at 25°C, a standard cap may suffice. For a multi-day kinetics experiment at 50°C, a J-Young tube or flame-sealing is essential.

• Use high-quality NMR tubes. Cheaper tubes may have imperfections that can compromise a seal or, in extreme cases, fracture under temperature stress.[19][20]

• Minimize sample volume for VT experiments. A shorter solvent column (e.g., 400-500 µL) helps reduce temperature gradients across the sample.[19][21]

• Allow for proper thermal equilibration. After changing the temperature, wait at least 10-15 minutes for the sample to stabilize before acquiring data.[22][23] For flame-sealed tubes, this equilibration time can be much longer, potentially hours.[4]

By understanding the properties of acetone-d6 and implementing these robust sample preparation and sealing techniques, you can significantly improve the quality and reliability of your variable temperature NMR data.

References

• Bruker. Uncoded CLOSED caps for Bruker NMR Tubes. [Link]

• Carl ROTH. Safety Data Sheet: Acetone D6. [Link]

• ResolveMass Laboratories Inc. Acetone-d6 | CAS 666-52-4. [Link]

• SP Wilmad. 5 mm Assorted Color NMR Tube Cap, 100/Pk. [Link]

• Kadkhodaei, M., et al. "To flame-seal or not to flame-seal NMR tubes: The role of liquid-vapor equilibria on the accuracy of variable temperature experiments." Magn Reson Chem, 2024. [Link]

• National Center for Biotechnology Information. "Acetone-D6." PubChem Compound Summary for CID 522220. [Link]

• University of Ottawa. Sample preparation. [Link]

• University of Pennsylvania. Standard Operating Procedure. [Link]

• University of Michigan. Variable temperature NMR. [Link]

• NORELL®. Constricted NMR Sample Tubes. [Link]

• University of Oxford. Variable Temperature NMR Experiments. [Link]

• SP Wilmad-LabGlass. Valve Tubes and Air Sensitive Samples in NMR. [Link]

• University of Wisconsin-Madison. Variable Temperature (VT) NMR using TopSpin and (sometimes) IconNMR. [Link]

• Chemistry LibreTexts. 6.1: Preparing NMR Samples on a Schlenk Line. [Link]

• University of Wisconsin-Madison. Solvents, NMR Tubes, and Susceptibility Matched Plugs Sets. [Link]

• The Schlenk Line Survival Guide. Removing Solvent from NMR tubes. [Link]

• Reddit. Flame-sealing NMR tubes : r/Chempros. [Link]

• Varian, Inc. Troubleshooting Acquisition Related Problems - NMR. [Link]

• University of California, San Diego. Trouble Shooting Page - UCSD NMR Facility. [Link]

• Grokipedia. Solvent suppression. [Link]

• University of Wyoming. NMR Useful Tips. [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• NMR Wiki. J. Young valve NMR tubes. [Link]

• University of Leicester. solvent suppression. [Link]

• Wilmad-LabGlass. NMR CONSUMABLES AND ACCESSORIES. [Link]

• Foroozandeh, M., et al. "Solvent Suppression in Pure Shift NMR." Anal. Chem., 2024. [Link]

• University of Liverpool. Sample Preparation | Department of Chemistry. [Link]

• New Era Enterprises Inc. Teflon Liners|NMR Sample Tubes and Spectroscopy Sampling Accessories. [Link]

• University of Notre Dame. Variable Temperature (VT) Operation on the 400 MHz. [Link]

• Clean-Fit Products. Blue Monster® PTFE Thread Seal Tape. [Link]

• Goss Scientific. PTFE Tube Liners & 29Si NMR. [Link]

• Ratermann Manufacturing Inc. PTFE Tape for Cryogenic Application. [Link]

• ResearchGate. How to seal NMR tubes by flame ?. [Link]

• Anti-Seize Technology. LOW DENSITY PTFE, Thread Seal Tape. [Link]

• McMaster University. Variable Temperature. [Link]

• Foroozandeh, M., et al. "Solvent Suppression in Pure Shift NMR." ACS Publications, 2024. [Link]

• Possignolo, L. F., et al. "High-Accuracy Quantitative Nuclear Magnetic Resonance Using Improved Solvent Suppression Schemes." Anal. Chem., 2025. [Link]

• University of Rochester. How to Get a Good 1H NMR Spectrum. [Link]

• Organomation. Bath Temperature & Evaporation Rates: Optimizing Performance with the N-EVAP Nitrogen Evaporator. [Link]

• BioChromato. Low- vs. High-Boiling Solvents: Best Evaporation Methods. [Link]

Sources

• 1. CAS 666-52-4: Acetone-d6 | CymitQuimica [cymitquimica.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. geneseo.edu [geneseo.edu]
• 4. To flame-seal or not to flame-seal NMR tubes: The role of liquid-vapor equilibria on the accuracy of variable temperature experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. thomassci.com [thomassci.com]
• 6. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 7. sp-wilmadlabglass.com [sp-wilmadlabglass.com]
• 8. cleanfit.com [cleanfit.com]
• 9. antiseize.com [antiseize.com]
• 10. echemi.com [echemi.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. schlenklinesurvivalguide.wordpress.com [schlenklinesurvivalguide.wordpress.com]
• 13. J. Young valve NMR tubes - NMR Wiki [nmrwiki.org]
• 14. Constricted NMR Sample Tubes - NORELL® [secure.nmrtubes.com]
• 15. ehs.berkeley.edu [ehs.berkeley.edu]
• 16. reddit.com [reddit.com]
• 17. researchgate.net [researchgate.net]
• 18. sp-wilmadlabglass.com [sp-wilmadlabglass.com]
• 19. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 20. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 21. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 22. NMR Useful Tips [uwyo.edu]
• 23. uakron.edu [uakron.edu]

Reference Data & Comparative Studies

Comparing Acetone-2-13C and unlabeled acetone in GC-MS

The Isotopic Stability Paradigm: A Comparative Guide to Acetone-2-13C and Unlabeled Acetone in GC-MS

Accurate quantification of acetone in complex matrices—ranging from postmortem toxicology to environmental monitoring and pharmaceutical quality control—relies heavily on Isotope Dilution Gas Chromatography-Mass Spectrometry (ID-GC-MS)[1]. As a Senior Application Scientist, I frequently observe laboratories struggling with reproducibility when quantifying volatile ketones. While deuterated internal standards (like Acetone-d6) are historically common, they present critical vulnerabilities in aqueous or biological matrices due to isotopic scrambling[2].

This guide objectively compares the mass spectrometric behavior of unlabeled acetone with Acetone-2-13C, demonstrating why carbon-13 labeling provides a highly robust, self-validating analytical system.

Mechanistic Causality: The Keto-Enol Vulnerability

The fundamental flaw in using deuterated acetone (Acetone-d6) as an internal standard lies in keto-enol tautomerization. Acetone possesses six acidic alpha-hydrogens. In aqueous matrices (such as blood or urine) or under slight pH variations during sample preparation, these protons undergo rapid Hydrogen/Deuterium (H/D) exchange with the solvent[2]. This exchange depletes the deuterium label, shifting the mass of the internal standard back toward the unlabeled analyte and artificially inflating the calculated concentration of the unknown.

Conversely, Acetone-2-13C incorporates the heavy isotope directly into the central carbonyl carbon backbone (C2)[3]. Because this carbon skeleton does not participate in tautomeric exchange with the solvent, the +1 Da mass shift remains absolute and immutable, regardless of matrix pH, temperature, or storage time[4]. This absolute stability is the cornerstone of a self-validating assay.

Mass Spectrometric Fragmentation Dynamics

In standard Electron Ionization (EI) GC-MS operating at 70 eV, acetone undergoes rapid alpha-cleavage. Understanding this fragmentation is critical for selecting the correct Selected Ion Monitoring (SIM) channels.

• Unlabeled Acetone ( 12 C): The molecular ion appears at m/z 58. The dominant fragmentation pathway is the loss of a methyl radical (•CH 3​ , 15 Da), yielding a highly stable, resonance-stabilized acylium cation at m/z 43[5]. This serves as the primary quantifier ion.

• Acetone-2- 13 C: The molecular ion shifts to m/z 59. Upon alpha-cleavage, the loss of the unlabeled methyl radical (15 Da) leaves the 13 C atom securely within the resulting acylium ion, producing a base peak at m/z 44[3].

Because the natural 13 C abundance of unlabeled acetone contributes ~1.1% to the m/z 44 signal, a properly constructed isotope dilution calibration curve mathematically normalizes this minor interference, making the +1 Da shift perfectly sufficient for unit-resolution quadrupole mass spectrometers.

Fig 1: EI-MS alpha-cleavage fragmentation pathways of unlabeled vs. 13C-labeled acetone.

Self-Validating Experimental Protocol: Headspace GC-MS

To prevent matrix fouling of the GC inlet and column, Headspace (HS) sampling is the gold standard for volatile organic compounds[6]. The following protocol utilizes Acetone-2-13C to create a highly reproducible workflow.

Step-by-Step Methodology:

• Matrix Aliquoting: Transfer exactly 100 µL of the biological sample (e.g., blood/urine) or diluted sample into a 10 mL glass headspace vial[6].

• Isotope Spiking: Add 10 µL of a working internal standard solution containing Acetone-2-13C (e.g., 50 µg/mL in LC-MS grade water) to the vial.

• Salting Out (Critical Causality): Add 0.5 g of NaCl to the vial. Why? Increasing the ionic strength of the aqueous phase dramatically decreases the solubility of polar volatiles like acetone, driving them into the headspace and lowering the Limit of Detection (LOD).

• Thermodynamic Equilibration: Seal the vial with a PTFE-lined septum. Incubate at 60°C for 10 minutes with orbital agitation. This ensures complete thermodynamic equilibrium between the liquid and gas phases[1].

• Headspace Injection: Using a heated gas-tight syringe (maintained at 65°C to prevent vapor condensation), extract 1 mL of the headspace gas and inject it into the GC inlet (split ratio 10:1).

• GC Separation: Utilize a volatile-specific capillary column (e.g., DB-ALC1 or DB-WAX). Hold the oven at 40°C for 3 minutes, then ramp at 10°C/min to 100°C.

• SIM Detection: Monitor m/z 43 and 58 for unlabeled acetone, and m/z 44 and 59 for Acetone-2-13C[1].

Fig 2: Self-validating Headspace GC-MS workflow using Acetone-2-13C internal standardization.

Quantitative Performance Matrix

The following table summarizes the analytical metrics when comparing unlabeled acetone quantification using external calibration, Acetone-d6, and Acetone-2-13C.

Analytical Parameter	Unlabeled Acetone (External Calibration)	Acetone-d6 (Internal Standard)	Acetone-2-13C (Internal Standard)
Quantifier Ion (m/z)	43	46 (Theoretical)	44
Qualifier Ion (m/z)	58	64 (Theoretical)	59
Matrix Stability	N/A	Low (H/D exchange in water)[2]	High (Stable carbon backbone)[4]
Chromatographic Shift	Baseline	Slight early elution (Isotope effect)	Co-elution (No observable shift)
Relative Standard Deviation (RSD)	> 10% (Matrix dependent)	5 - 8% (Due to label loss)	< 2% (Highly reproducible)[6]
Self-Validating Capacity	None	Compromised in aqueous media	Absolute

Conclusion

While deuterated standards provide a larger mass shift, their susceptibility to keto-enol H/D exchange severely compromises their trustworthiness in aqueous and biological matrices. Acetone-2-13C delivers a self-validating, robust alternative. Its identical chromatographic behavior and absolute isotopic stability ensure that the ratio of m/z 43 to m/z 44 accurately reflects the true analyte concentration, fulfilling the rigorous data integrity demands of modern analytical sciences.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Acetone-2-13C | C3H6O | CID 11007810 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Assay of low deuterium enrichment of water by isotopic exchange with [U-13C3]acetone and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acetone | CH3-CO-CH3 | CID 180 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Determination and Quantification of Acetaldehyde, Acetone, and Methanol in Hand Sanitizers Using Headspace GC/MS: Effect of Storage Time and Temperature - PMC [pmc.ncbi.nlm.nih.gov]

Acetone-2-13C vs. Acetone-d6: A Senior Application Scientist’s Guide to Specialized NMR Solvents

As a Senior Application Scientist, I frequently consult with drug development professionals and materials researchers who treat Nuclear Magnetic Resonance (NMR) solvents as passive background matrices. While this mindset suffices for routine structural elucidation, advanced analytical workflows demand a highly strategic approach to solvent selection.

When choosing between Acetone-d6 (perdeuteroacetone) and Acetone-2-13C , you are fundamentally choosing between a background silencer and an active molecular probe. This guide provides an objective, data-backed comparison of these two specialized reagents, detailing their distinct mechanistic roles, experimental protocols, and applications in modern NMR spectroscopy.

Mechanistic Roles: The Silencer vs. The Probe

Acetone-d6 ( CD3​COCD3​ ) is the workhorse of the NMR laboratory. By replacing all six hydrogen atoms with deuterium (typically >99.9 atom % D)[1][2], it serves two primary functions: providing a robust deuterium lock signal for the spectrometer and rendering the solvent largely invisible in 1H NMR spectra[3]. It is a polar, aprotic solvent capable of dissolving a wide array of pharmaceutical intermediates without exchanging protons with the analyte.

Acetone-2-13C ( CH3​−13C(=O)−CH3​ ) , conversely, is isotopically enriched at the carbonyl carbon (typically 99% 13C )[4]. It is rarely used to dissolve samples for routine 1H NMR. Rather, it acts as a highly sensitive reporter molecule. The carbonyl carbon is acutely sensitive to its local electronic environment, making it an ideal chemical probe for tracking hydrogen bonding, solvent effects, and interactions with catalytic surfaces[5][6].

Figure 1: Decision matrix for selecting between Acetone-d6 and Acetone-2-13C based on experimental objectives.

Quantitative Data & Spectral Properties

To understand the causality behind experimental choices, we must examine the spectral signatures of both solvents. The table below summarizes their core properties and expected NMR behaviors.

Property	Acetone-d6	Acetone-2-13C
Chemical Formula	CD3​COCD3​	CH3​−13C(=O)−CH3​
Primary Isotope	Deuterium ( 2H ), Spin I=1	Carbon-13 ( 13C ), Spin I=1/2
1H NMR Residual Signal	2.05 ppm (Quintet, JHD​≈2.2 Hz)	2.09 ppm (Singlet, 12CH3​ )
13C NMR Shifts	29.8 ppm (Septet), 206.2 ppm (Singlet)	206.2 ppm (Enhanced Singlet)
Primary Application	Solvent matrix for 1H / 13C NMR	Solid-state NMR probe, Metabolic tracer
Key Advantage	Eliminates 1H background interference	Hyper-sensitive to local electronic environment

Mechanistic Insight: Why does the methyl group of Acetone-d6 appear as a distinct septet (7 peaks) at 29.8 ppm in a 13C NMR spectrum? This is dictated by spin-spin coupling. Deuterium has a nuclear spin of I=1 . According to the 2nI+1 multiplicity rule, a carbon atom coupled to three equivalent deuterium atoms ( n=3 ) will split into 2(3)(1)+1=7 peaks[7][8]. Understanding this physical causality prevents the misidentification of solvent peaks as sample impurities during drug formulation analysis.

Experimental Workflows & Self-Validating Protocols

Protocol 1: Routine Small Molecule Elucidation using Acetone-d6

Objective: Prepare a moisture-sensitive pharmaceutical intermediate for 1D 1H and 13C NMR. Causality: Acetone-d6 is chosen for its polar aprotic nature, effectively solvating both polar and non-polar substances without exchanging protons with the analyte's labile functional groups.

• Preparation: In a nitrogen-purged glovebox, weigh 5-10 mg of the pharmaceutical analyte into a clean, dry vial.

• Solvation: Add 0.6 mL of Acetone-d6 (99.9% D, containing 0.03% v/v TMS as an internal standard)[3][9].

• Transfer: Transfer the homogenous solution to a 5 mm precision NMR tube and cap tightly to prevent atmospheric moisture contamination.

• Acquisition: Insert the tube into the spectrometer. Lock the field onto the deuterium signal of the Acetone-d6. Shim the magnetic field to ensure high resolution.

• Validation: Run a standard 1H pulse sequence. The protocol is self-validating if the residual solvent peak appears as a precise, symmetrical quintet at 2.05 ppm[7]. A broadened peak indicates poor shimming or paramagnetic impurities.

Protocol 2: Probing Brønsted Acid Sites in Zeolites using Acetone-2-13C

Objective: Quantify the acid strength of a dealuminated HY zeolite catalyst using Solid-State NMR. Causality: The 13C chemical shift of the carbonyl group in Acetone-2-13C is highly sensitive to protonation. When adsorbed onto a Brønsted acid site, the carbonyl oxygen accepts a hydrogen bond, withdrawing electron density from the C2 carbon. This deshielding effect causes a dramatic downfield shift in the 13C NMR spectrum, directly correlating with the catalyst's acid strength[5][6].

• Activation: Dehydrate 100 mg of the zeolite sample in a vacuum line at 400°C for 4 hours to remove all adsorbed water molecules.

• Adsorption: Cool the sample to room temperature. Introduce Acetone-2-13C vapor into the vacuum system until equilibrium is reached (targeting ~2.4 molecules per unit cell)[5].

• Evacuation: Evacuate the system at room temperature for 30 minutes. This crucial step removes physisorbed (weakly bound) acetone, leaving only the chemisorbed probe molecules interacting with the acid sites.

• Transfer: Pack the treated zeolite into a zirconia MAS (Magic Angle Spinning) rotor under an inert atmosphere.

• Acquisition: Acquire a 13C CP/MAS (Cross-Polarization Magic Angle Spinning) NMR spectrum.

• Validation: Observe the chemical shift. Free acetone appears at ~206 ppm. Acetone hydrogen-bonded to strong Brønsted acid sites will shift significantly downfield to approximately 220 ppm[5]. The presence of this 220 ppm peak validates the successful probing of the active catalytic sites.

Figure 2: Mechanistic pathway of Acetone-2-13C deshielding upon interaction with Brønsted acid sites.

Advanced Applications: Beyond the Basics

• H/D Exchange & Keto-Enol Tautomerization: Researchers frequently use mixtures of Acetone-d6 and standard acetone to study complex keto-enol tautomerization mechanisms. By observing the deuterium isotope effects (DIE) on 13C NMR chemical shifts, scientists can track the step-wise exchange of protons for deuterons, a process often catalyzed by environments like imidazolium ionic liquids[10].

• Hyperpolarization & Metabolic Tracing: In preclinical drug development and diagnostics, Acetone-2-13C is utilized in Dynamic Nuclear Polarization (DNP-MRI) and 13C metabolic flux analysis[11]. The 13C label provides a distinct, background-free signal that can be tracked in vivo to monitor metabolic pathways in real-time without the ionizing radiation associated with PET scans.

Conclusion

The choice between Acetone-d6 and Acetone-2-13C dictates the fundamental nature of the data you can extract from your NMR experiments. Acetone-d6 is the foundational matrix that ensures clarity, lock stability, and baseline purity for structural identification. Acetone-2-13C is a precision instrument, leveraging the extreme sensitivity of the carbonyl carbon to map catalytic surfaces, track metabolic pathways, and quantify solvent effects. By understanding the physical chemistry driving these reagents, researchers can design self-validating, highly robust experimental protocols.

References

• [3] Acetone-D6 | C3H6O | CID 522220 - PubChem, nih.gov. Available at:

• [9] ACETONE-D6-25G - NMR Tubes, nmrtubes.com. Available at:

• [1] ALDRICH Acetone-d6, 99.9 atom % D - Thomas Scientific, thomassci.com. Available at:

• Acetone - Sigma-Aldrich, sigmaaldrich.com. Available at:

• [2] Acetone-d6 Aldrich CAS No.666-52-4, sigmaaldrich.com. Available at:

• [7] The 13C and 13C DEPT Spectrum of "Acetone-d6" - University of Ottawa NMR Facility Blog, blogspot.com. Available at:

• [11] Stable Isotope - Acetone-2-13C - CortecNet, cortecnet.com. Available at:

• [10] Long range deuterium isotope effects on 13C NMR chemical shifts of 2-alkanones in CD3OD solutions of imidazolium acetate ionic liquids - PMC, nih.gov. Available at:

• [8] 13 C{ 1 H} NMR spectrum of acetone-d 6 . | Download Scientific Diagram - ResearchGate, researchgate.net. Available at:

• [4] Acetone (2-¹³C, 99%) - Cambridge Isotope Laboratories, CLM-245-1, isotope.com. Available at:

• [5] 13 C CP/MAS NMR spectra of 2-13 C-acetone adsorbed on HY and dealuminated HY zeolites with different loadings - ResearchGate, researchgate.net. Available at:

• [6] Solvent Effects on the C13 Chemical Shift of the Carbonyl Group of Acetone, acs.org. Available at:

Sources

• 1. thomassci.com [thomassci.com]
• 2. アセトン-d6 "100%", 99.95 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 3. Acetone-D6 | C3H6O | CID 522220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. isotope.com [isotope.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. University of Ottawa NMR Facility Blog: The 13C and 13C DEPT Spectrum of "Acetone-d6" [u-of-o-nmr-facility.blogspot.com]
• 8. researchgate.net [researchgate.net]
• 9. shop.nmrtubes.com [shop.nmrtubes.com]
• 10. Long range deuterium isotope effects on 13C NMR chemical shifts of 2-alkanones in CD3OD solutions of imidazolium acetate ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Stable Isotope - Acetone-2-13C - CortecNet [cortecnet.com]

Cost-benefit analysis of Acetone-2-13C vs fully labeled 13C3 acetone

As a Senior Application Scientist overseeing isotopic labeling strategies, I frequently consult with research teams torn between using Acetone-2-13C (singly labeled at the carbonyl carbon) and Acetone-13C3 (fully labeled). The decision is rarely just about budget—it fundamentally dictates the signal-to-noise ratio, spectral resolution, and mechanistic clarity of your downstream data.

This guide provides an objective, data-driven comparison of these two isotopic reagents, detailing the causality behind why specific analytical modalities demand one over the other, supported by field-proven experimental workflows.

Cost-Benefit Analysis & Quantitative Comparison

The fundamental difference between these two reagents lies in their isotopic footprint. Acetone-2-13C provides an M+1 mass shift and an isolated nuclear spin at the carbonyl center. Acetone-13C3 provides an M+3 mass shift and a uniform 13C backbone. Because synthesizing a fully labeled carbon backbone requires more complex precursor pathways, Acetone-13C3 commands a significant price premium.

Table 1: Quantitative Comparison of Acetone Isotopologues

Property / Metric	Acetone-2-13C	Acetone-13C3
Isotopic Labeling	Carbonyl carbon only (C2)	All three carbons (C1, C2, C3)
Mass Shift	M+1	M+3
Approx. Cost (250 mg)	~$212.00	~$620.00
Approx. Cost (1 g)	~$695.00	~$1,440.00
Primary Analytical Modality	Solid-State NMR, HP-MRI	GC-MS, LC-MS, Uniform Synthesis
Key Advantage	Cost-effective targeted carbonyl tracking without J-coupling	High isotopic resolution, zero natural background interference

Note: Pricing is approximate and based on standard commercial suppliers (e.g., Sigma-Aldrich) for 99 atom % 13C purity[1].

Mechanistic Application Mapping

Choosing the correct isotope requires understanding the physical causality of your analytical instrument.

Why Acetone-2-13C dominates Solid-State NMR

In solid-state NMR, Acetone-2-13C is the gold standard for measuring the acid strength of solid catalysts like zeolites[2]. The Causality: The carbonyl oxygen of acetone coordinates with Lewis or Brønsted acid sites. This interaction withdraws electron density from the C2 carbon, drastically deshielding it. The 13C NMR signal shifts downfield proportionally to the acid strength (e.g., from ~206 ppm for physisorbed to >245 ppm for superacid sites)[2]. If you were to use fully labeled Acetone-13C3, the adjacent 13C methyl groups would introduce strong 13C-13C spin-spin splitting (J-coupling), broadening the carbonyl peak and destroying the high-resolution chemical shift data needed to quantify acid strength.

Why Acetone-13C3 dominates Mass Spectrometry (MS)

For metabolic tracing—such as tracking gluconeogenesis via deuterium enrichment—Acetone-13C3 is mandatory[3]. The Causality: Natural abundance of 13C is ~1.1%. If you use unlabeled or singly labeled acetone to track a single mass addition (like a deuterium atom), your target M+1 signal will be buried in the natural M+1 isotopic background of the molecule. Acetone-13C3 shifts the baseline mass of the tracer to M+3. Because the natural probability of a molecule containing three 13C atoms is virtually zero, you achieve an absolute zero-background baseline. This allows for the precise detection of M+4 (Acetone-13C3 + one 2H) with extreme sensitivity[4].

Caption: Decision logic for selecting Acetone-2-13C versus Acetone-13C3 based on experimental utility.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, meaning the internal logic of the assay confirms its own success without relying solely on external calibration.

Protocol A: Measuring Zeolite Acid Strength (Using Acetone-2-13C)

Supported by methodologies in.

• Catalyst Activation: Place 100 mg of the zeolite sample (e.g., H-ZSM-5) in a glass rotor. Activate under a high vacuum (10⁻⁵ mbar) at 400°C for 12 hours.

  • Causality: Water is a stronger base than acetone. If water is present, it will competitively bind to the acid sites, yielding a false-negative (lower) chemical shift.

• Isotope Adsorption: Cool the sample to room temperature. Introduce Acetone-2-13C vapor at an equilibrium pressure of 2 mbar for 30 minutes.

• Evacuation: Evacuate the sample at room temperature for 1 hour to remove physically adsorbed acetone.

  • Self-Validation Step: During 13C MAS NMR acquisition, the absence of a sharp peak at 206 ppm confirms that all physisorbed acetone has been successfully removed, validating that the remaining signals strictly represent chemically coordinated species.

• NMR Acquisition: Acquire 13C MAS NMR spectra at a spinning rate of 10 kHz. Record the downfield shift of the C2 carbon to calculate acid strength.

Protocol B: Deuterium Enrichment Assay via Isotopic Exchange (Using Acetone-13C3)

Supported by methodologies in .

• Sample Preparation: Aliquot 50 µL of biological fluid (containing trace 2H2O from metabolic tracing) into a GC vial.

• Spiking: Add 2 µL of Acetone-13C3 and 10 µL of 10 N NaOH.

  • Causality: The strong base catalyzes keto-enol tautomerization. During this rapid equilibrium, the methyl protons of the acetone exchange with the protons/deuterons in the water pool.

• Incubation: Cap tightly and incubate at room temperature for 24 hours to ensure complete isotopic equilibrium.

• Extraction: Add 100 µL of chloroform, vortex for 30 seconds, and centrifuge. Extract the lower organic layer.

• GC-MS Analysis: Inject into a GC-MS operating in electron ionization (EI) mode.

  • Self-Validation Step: Monitor the M+3 peak (m/z 61, unexchanged Acetone-13C3) and the M+4 peak (m/z 62, Acetone-13C3 with one 2H). Because the Acetone-13C3 acts as its own internal standard, the ratio of M+4/M+3 directly yields the deuterium enrichment of the water pool, rendering external standard curves unnecessary.

Caption: Workflow for measuring low deuterium enrichment using Acetone-13C3 isotopic exchange.

Conclusion

The choice between Acetone-2-13C and Acetone-13C3 is dictated by the physics of your detector. If your assay relies on isolating a specific chemical environment without spin-spin interference (NMR) or requires long T1 relaxation times (Hyperpolarized MRI), the cost-effective Acetone-2-13C is the superior choice. Conversely, if your assay relies on mass differentiation where natural isotopic background would obscure your data (GC-MS/LC-MS metabolic tracing), the investment in fully labeled Acetone-13C3 is non-negotiable.

References

• 13C Chemical Shift of Adsorbed Acetone for Measuring the Acid Strength of Solid Acids. The Journal of Physical Chemistry C.[Link]

• Assay of low deuterium enrichment of water by isotopic exchange with [U-13C3]acetone and gas chromatography-mass spectrometry. Analytical Biochemistry. [Link]

• Persistent fasting lipogenesis links impaired ketogenesis with citrate synthesis in humans with nonalcoholic fatty liver. Journal of Clinical Investigation. [Link]

Sources

• 1. ACETONE-2-13C | 3881-06-9 [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. JCI - Persistent fasting lipogenesis links impaired ketogenesis with citrate synthesis in humans with nonalcoholic fatty liver [jci.org]

Safety & Regulatory Compliance

Personal protective equipment for handling Acetone-2-13C

Handling Acetone-2-13C (CAS: 3881-06-9) requires a dual-focus approach: mitigating the severe flammability and health hazards inherent to acetone, while implementing zero-loss operational techniques to preserve this high-value isotopically labeled reagent. Because the isotopic substitution at the carbonyl carbon does not alter the macroscopic physicochemical properties of the solvent, the safety profile is identical to unlabeled acetone.

This guide provides researchers and drug development professionals with causality-driven safety protocols, ensuring that every handling and disposal step is scientifically grounded and self-validating.

Part 1: Physicochemical & Hazard Profile

To design an effective safety protocol, we must first quantify the chemical's behavior. Acetone-2-13C is highly volatile and acts as a potent central nervous system (CNS) depressant and defatting agent.

Table 1: Quantitative Hazard and Property Data for Acetone-2-13C

Property / Hazard Metric	Value	Operational Implication
Flash Point	-17 °C (1.4 °F)	Vapors can ignite at room temperature; strict exclusion of ignition sources is mandatory [1].
Vapor Pressure	184 mmHg at 20 °C	Rapid evaporation leads to fast vapor accumulation, necessitating continuous local exhaust ventilation.
Explosive Limits (LEL / UEL)	2.5% / 12.8%	High risk of explosive vapor-air mixtures in confined spaces or unventilated waste containers.
OSHA PEL (8-hour TWA)	1,000 ppm	Legal exposure limit; however, internal safety standards should target the stricter NIOSH limit.
NIOSH REL (10-hour TWA)	250 ppm	Target threshold for ambient air validation during handling [2].
Specific Gravity	0.804 g/mL at 25 °C	Lighter than water; spills will float, expanding the evaporative surface area.

Part 2: Causality-Driven PPE Selection

Personal Protective Equipment (PPE) must be selected based on the specific molecular interactions between Acetone-2-13C and the protective barrier materials.

Table 2: PPE Selection Matrix and Mechanistic Causality

PPE Category	Required Specification	Mechanistic Causality & Rationale
Hand Protection	Butyl Rubber Gloves (Thickness ≥ 0.3 mm)	Acetone is a small, polar ketone that rapidly permeates standard nitrile or latex matrices (breakthrough time < 10 minutes). Butyl rubber possesses a dense, saturated hydrocarbon backbone that sterically and chemically resists polar ketone permeation, providing >8 hours of protection [3].
Eye/Face Protection	Indirectly Vented Chemical Goggles	Due to its high vapor pressure (184 mmHg), acetone vapors easily bypass standard safety glasses, dissolving into the aqueous tear film and causing severe corneal irritation. Indirectly vented goggles create a physical seal against vapor intrusion [4].
Body Protection	Flame-Retardant (FR) Lab Coat & Anti-static footwear	The flash point of -17 °C dictates that any static discharge or minor spark can ignite accumulated vapors. FR materials prevent catastrophic fabric ignition, while anti-static footwear grounds the operator.
Respiratory	NIOSH-Approved OV Respirator (Type AX)	Required only if working outside a validated fume hood or during spill remediation. The organic vapor (OV) cartridge utilizes activated carbon with specific pore sizes to adsorb low-boiling ketones before inhalation.

Part 3: Operational Workflows

Every protocol below is designed as a self-validating system . Do not proceed to the next step unless the validation criteria of the current step are met.

Protocol 1: Zero-Loss Safe Transfer

Because Acetone-2-13C is a high-cost reagent utilized in NMR spectroscopy and API synthesis, transfers must prevent both evaporative loss and static ignition.

• Environmental Validation: Activate the explosion-proof fume hood.

  • Self-Validation: Use a digital anemometer to verify the face velocity is between 80–120 feet per minute (fpm) . Do not open the chemical if the reading is outside this range.

• Static Dissipation: Connect grounding cables from the primary Acetone-2-13C container to the receiving vessel (if metallic).

  • Self-Validation: Measure the electrical resistance between the two vessels using a multimeter. Proceed only if the resistance is < 10 ohms .

• Closed-System Transfer: To prevent isotopic contamination from atmospheric moisture and minimize vapor loss, use a gas-tight glass syringe equipped with a stainless-steel needle. Purge the syringe with inert gas (Argon/N2) three times before drawing the liquid.

  • Self-Validation: Gravimetrically confirm the transfer. The mass of the receiving vessel must increase by exactly Volume×0.804 g/mL .

• Post-Transfer Verification: Seal both containers immediately.

  • Self-Validation: Sweep the immediate workspace with a Photoionization Detector (PID) calibrated to isobutylene. Ambient readings must return to < 10 ppm within 60 seconds.

Operational logic for handling and disposing of Acetone-2-13C safely.

Part 4: Spill Remediation & Disposal Plans

Improper disposal of acetone is a primary cause of laboratory fires. Acetone must never be mixed with halogenated wastes (e.g., chloroform) or oxidizers (e.g., nitric acid), as this can trigger violent exothermic reactions [5].

Protocol 2: Spill Containment and Remediation

• Source Isolation: Immediately extinguish all open flames and disable spark-producing equipment in the vicinity. Evacuate non-essential personnel.

  • Self-Validation: Visually confirm all hot plates and stirrers are unplugged.

• Vapor Suppression: Cover the spill with an activated carbon-based absorbent or universal spill pads. Do not use combustible materials like sawdust.

  • Self-Validation: Continuously monitor the breathing zone with a PID. Readings must drop below the NIOSH REL of 250 ppm before manual cleanup begins.

• Collection: Use non-sparking (e.g., polypropylene or brass) tools to sweep the saturated absorbent into a heavy-duty, chemically resistant hazardous waste bag.

• Decontamination: Wash the spill surface with copious amounts of water to dilute residual acetone below its Lower Explosive Limit (LEL).

Protocol 3: EPA-Compliant Disposal

• Waste Segregation: Designate a specific high-density polyethylene (HDPE) or grounded metal carboy strictly for "Non-Halogenated Flammable Solvent Waste."

  • Self-Validation: Before adding waste, test the current carboy contents with a pH strip to ensure the environment is neutral (pH 6-8), confirming the absence of reactive acids/bases.

• Solid Waste Management: Kimwipes, cotton swabs, or rags soaked in Acetone-2-13C pose a severe spontaneous combustion risk due to localized vapor buildup. Place them in a designated, fireproof, foot-operated safety can with a self-closing lid.

• Final Disposal: Transfer sealed waste containers to the facility's hazardous waste management team for controlled incineration, which is the EPA-preferred method for complete combustion destruction of acetone.

References

• NIOSH Pocket Guide to Chemical Hazards - Acetone. Centers for Disease Control and Prevention (CDC). Available at:[Link]

• Hazardous Substance Fact Sheet: Acetone. New Jersey Department of Health. Available at:[Link]

• Toxicological Profile for Acetone. Agency for Toxic Substances and Disease Registry (ATSDR). Available at:[Link]